Cas no 1207009-79-7 (N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(phenylformamido)acetamide)

• Product Name: N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(phenylformamido)acetamide
• CAS No: 1207009-79-7
• MF: C₁₃H₁₄N₄O₃
• MW: 274.275262355804
• CID: 6216369
• PubChem ID: 49670625
• Update Time: 2025-05-21

N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(phenylformamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(phenylformamido)acetamide
• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(phenylformamido)acetamide
• AKOS024526088
• VU0526834-1
• 1207009-79-7
• F5871-1935
• N-(2-(((3-methyl-1,2,4-oxadiazol-5-yl)methyl)amino)-2-oxoethyl)benzamide
• N-[2-[(3-methyl-1,2,4-oxadiazol-5-yl)methylamino]-2-oxoethyl]benzamide

• Inchi： 1S/C13H14N4O3/c1-9-16-12(20-17-9)8-14-11(18)7-15-13(19)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,14,18)(H,15,19)
• InChI Key： ZELJHAGDVQVRRK-UHFFFAOYSA-N
• SMILES： O1C(CNC(CNC(C2C=CC=CC=2)=O)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 274.10659032g/mol
• Monoisotopic Mass: 274.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(phenylformamido)acetamide

Recent Advances in the Study of N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(phenylformamido)acetamide (CAS: 1207009-79-7)

The compound N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(phenylformamido)acetamide (CAS: 1207009-79-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole and acetamide functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving the condensation of 3-methyl-1,2,4-oxadiazole-5-carbaldehyde with phenylformamide, followed by acetylation. This method not only enhances the efficiency of synthesis but also reduces the formation of by-products, which is critical for pharmaceutical applications.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(phenylformamido)acetamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 µM, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. Additionally, the compound showed minimal cytotoxicity in human cell lines, indicating a favorable safety profile.

Further investigations into the mechanism of action have revealed that the compound interacts with the active site of COX-2 through hydrogen bonding and hydrophobic interactions, as elucidated by molecular docking studies. These findings were corroborated by X-ray crystallography data, which provided a detailed view of the binding mode. Such structural insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.

Beyond its anti-inflammatory properties, preliminary studies have also explored the compound's potential in oncology. A recent preprint on bioRxiv (2024) highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those with overexpression of Bcl-2 proteins. While these results are promising, further preclinical studies are needed to validate the efficacy and safety of the compound in animal models.

In conclusion, N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(phenylformamido)acetamide (CAS: 1207009-79-7) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to optimize its pharmacokinetic properties and explore its applications in diverse disease models. The compound's unique chemical structure and promising biological activity make it a compelling candidate for future drug development efforts.